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Compound of Interest

Compound Name: 4-Methyl-2-pentene

Cat. No.: B213027

Essential Safety and Handling of 4-Methyl-2-
pentene

For researchers, scientists, and drug development professionals, the safe handling of 4-
Methyl-2-pentene is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure laboratory safety.

Chemical Identifier:
e CAS Number: 4461-48-7 (mixture of cis- and trans-isomers)

Emergency Overview: 4-Methyl-2-pentene is a highly flammable liquid and vapor.[1][2][3] It
causes skin and eye irritation and may cause respiratory irritation.[1][4] Aspiration may be fatal
if the liquid is swallowed and enters the airways.[1][3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical when handling 4-Methyl-
2-pentene.

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles.[5] For operations with a higher risk of splashing, a face shield should be used in
conjunction with goggles.
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¢ Skin Protection:

o Gloves: Wear impervious gloves.[1][2] While specific breakthrough time data for 4-Methyl-
2-pentene is not readily available, data for the structurally similar compound 4-Methyl-2-
pentanone (MIBK) can provide guidance. Nitrile gloves should be considered for incidental
splash protection only and replaced immediately upon contamination. For more prolonged
contact, heavier-duty gloves are recommended. Always inspect gloves for degradation
before use.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] A
flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is recommended.[4]

e Respiratory Protection: Handle 4-Methyl-2-pentene in a well-ventilated area, preferably
within a chemical fume hood.[1][5] If ventilation is inadequate or exposure limits are
exceeded, use a NIOSH-approved respirator.[2]

Quantitative Safety Data

The following table summarizes key quantitative safety data for 4-Methyl-2-pentene and glove
permeation data for the related compound 4-Methyl-2-pentanone.

Parameter Value Source
Flash Point -27°C to -33°C (closed cup) [2][41[6]
Lower Explosion Limit 1.20 vol % [3]

No specific TWA or STEL

Occupational Exposure Limits

values are available from [2][3]1[7]
(OELs)

ACGIH or OSHA.
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Permeation Breakthrough
Glove Material Time for 4-Methyl-2- Recommendation
pentanone (minutes)

Butyl >480 Excellent
Neoprene 10-30 Fair (Short-term use)
Not Recommended for
Nitrile <10 ) )
immersion
PVC <10 Not Recommended
Viton® 120-240 Good

Note: This data is for 4-Methyl-2-pentanone and should be used as a guide only. Always
consult the glove manufacturer's specific chemical resistance data.

Experimental Protocols
Handling Procedure:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1][5]

o Ventilation: Always work in a well-ventilated area or a certified chemical fume hood.[1][5]

« Ignition Sources: Keep away from all sources of ignition, including open flames, hot surfaces,
and sparks.[1][5]

 Static Discharge: Ground and bond containers and receiving equipment when transferring
the liquid to prevent static discharge.[4][5] Use non-sparking tools.[3][4]

» Container Handling: Keep the container tightly closed when not in use.[4][5]
e Personal Hygiene: Wash hands thoroughly after handling.[4]

Spill Response:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/transport-storage-and-use-of-solvents-and-other-flammable-liquids/
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/transport-storage-and-use-of-solvents-and-other-flammable-liquids/
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/transport-storage-and-use-of-solvents-and-other-flammable-liquids/
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/transport-storage-and-use-of-solvents-and-other-flammable-liquids/
https://pim-resources.coleparmer.com/sds/17842.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/transport-storage-and-use-of-solvents-and-other-flammable-liquids/
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Immediate Actions: Remove all sources of ignition.[4] Evacuate personnel from the
immediate area.

o Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[5] Do not use combustible materials like paper towels.

o Cleanup: Place the absorbent material into a suitable, sealed container for disposal.[4]
» Ventilation: Ventilate the area of the spill.
Disposal Plan:

o Waste Classification: 4-Methyl-2-pentene is considered a hazardous waste due to its
flammability.

o Collection: Collect waste in a suitable, closed, and properly labeled container.[4]

o Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with all federal, state, and local regulations.[1] Do not dispose of it down the
drain.

Logical Workflow for PPE Selection
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PPE Selection for 4-Methyl-2-pentene
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Caption: PPE selection workflow for handling 4-Methyl-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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